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molecular formula C14H15N3O2 B3045784 Glycine, N,N-bis(2-pyridinylmethyl)- CAS No. 113749-54-5

Glycine, N,N-bis(2-pyridinylmethyl)-

Cat. No. B3045784
CAS RN: 113749-54-5
M. Wt: 257.29 g/mol
InChI Key: TYQOYMXAKOKXFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07381399B2

Procedure details

2-Chloromethylpyridine hydrochloride (9.2 g, 8.53 mmol) and glycin (2 g, 26.6 mmol) were dissolved in water (30 mL) and stirred at room temperature for five days, with addition of 5 mol aqueous NaOH solution at intervals to maintain the pH at 8-10. The resulting dark red solution was extracted with ethyl acetate, neutralized with HCl and concentrated. The residue was dissolved in dichloromethane, and the insoluble sodium chloride was filtered. Pale yellow crystals formed from the filtrate, which were collected and dried under vacuum. Yield (2.87 g) (11.2 mmol, 42%). 1H NMR (CDCl3), 300 MHz): 3.39 (s, 2H), 3.98 (s, 4H), 7.06 (t, 2H), 7.30 (d, 2h), 7.56 (t, 2H), 8.36 (d, 2H). 13C NMR (CD3OD, 300 MHz): 57.36 (C, CH2), 59.77 (2C, PyCH2), 124.77 (2CH, Py), 125.15 (2CH, Py), 139.00 (C, CH2), 149.76 (2CH, Py), 156.10 (2C, Py), 173.05 (C, CO2H).
Name
2-Chloromethylpyridine hydrochloride
Quantity
9.2 g
Type
reactant
Reaction Step One
Name
glycin
Quantity
2 g
Type
reactant
Reaction Step One
Name
water
Quantity
30 mL
Type
solvent
Reaction Step One
Name
NaOH
Quantity
5 mol
Type
reactant
Reaction Step Two
[Compound]
Name
2h
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
(Bis(2-pyridylmethyl)amino)acetic Acid

Identifiers

REACTION_CXSMILES
Cl.Cl[CH2:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][N:5]=1.[NH2:10][CH2:11][C:12]([OH:14])=[O:13].[OH-].[Na+]>O>[N:5]1[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=1[CH2:3][N:10]([CH2:11][C:12]([OH:14])=[O:13])[CH2:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][N:5]=1 |f:0.1,3.4|

Inputs

Step One
Name
2-Chloromethylpyridine hydrochloride
Quantity
9.2 g
Type
reactant
Smiles
Cl.ClCC1=NC=CC=C1
Name
glycin
Quantity
2 g
Type
reactant
Smiles
NCC(=O)O
Name
water
Quantity
30 mL
Type
solvent
Smiles
O
Step Two
Name
NaOH
Quantity
5 mol
Type
reactant
Smiles
[OH-].[Na+]
Step Three
[Compound]
Name
2h
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to maintain the pH at 8-10
EXTRACTION
Type
EXTRACTION
Details
The resulting dark red solution was extracted with ethyl acetate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in dichloromethane
FILTRATION
Type
FILTRATION
Details
the insoluble sodium chloride was filtered
CUSTOM
Type
CUSTOM
Details
Pale yellow crystals formed from the filtrate, which
CUSTOM
Type
CUSTOM
Details
were collected
CUSTOM
Type
CUSTOM
Details
dried under vacuum
CUSTOM
Type
CUSTOM
Details
Yield (2.87 g) (11.2 mmol, 42%)

Outcomes

Product
Name
(Bis(2-pyridylmethyl)amino)acetic Acid
Type
Smiles
N1=C(C=CC=C1)CN(CC1=NC=CC=C1)CC(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.